Cas no 1806772-93-9 (Methyl 4-(difluoromethyl)-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 4-(difluoromethyl)-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1806772-93-9
• MF: C₉H₅F₅N₂O₅
• MW: 316.138419866562
• CID: 4813022
• Update Time: 2025-06-09

Methyl 4-(difluoromethyl)-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C9H5F5N2O5/c1-20-8(17)5-6(16(18)19)4(7(10)11)3(2-15-5)21-9(12,13)14/h2,7H,1H3
• InChI Key： LJCXOLLBBCTDEI-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C(=O)OC)C=1[N+](=O)[O-])OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 399
• XLogP3: 2.7
• Topological Polar Surface Area: 94.2

Additional information on Methyl 4-(difluoromethyl)-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate

Comprehensive Overview of Methyl 4-(difluoromethyl)-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806772-93-9)

Methyl 4-(difluoromethyl)-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806772-93-9) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of nitro-substituted pyridines, which are known for their unique electronic properties and reactivity. The presence of difluoromethyl and trifluoromethoxy groups enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery and crop protection formulations.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their role in developing next-generation pesticides and pharmaceutical active ingredients. Researchers are particularly interested in CAS No. 1806772-93-9 for its potential to improve the efficacy of agrochemical formulations while minimizing environmental impact. The compound's nitro group also offers versatile reactivity for further chemical modifications, enabling the synthesis of novel bioactive molecules.

The synthesis of Methyl 4-(difluoromethyl)-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate typically involves multi-step reactions, including halogenation, nitration, and esterification. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Its molecular weight and logP value are critical parameters for researchers optimizing its applications in drug delivery systems or crop protection agents.

From an industrial perspective, CAS No. 1806772-93-9 is gaining attention as a building block for sustainable chemistry initiatives. Companies are exploring its use in green synthesis routes to reduce waste and energy consumption. Additionally, its compatibility with catalytic processes aligns with the growing trend toward atom-efficient reactions in fine chemical production.

In the context of intellectual property, several patents have emerged covering the synthesis and applications of Methyl 4-(difluoromethyl)-3-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate. This reflects the compound's commercial potential in addressing challenges such as pest resistance and drug bioavailability. Regulatory agencies worldwide are evaluating its safety profile, with particular focus on its ecotoxicological effects and degradation pathways in various environments.

The future outlook for CAS No. 1806772-93-9 appears promising, with ongoing research exploring its utility in precision agriculture and targeted therapeutics. As computational chemistry advances, molecular modeling studies are providing deeper insights into its structure-activity relationships, potentially unlocking new applications in material science and specialty chemicals.